Cas no 456-64-4 (1,1,1-Trifluoro-n-phenylmethanesulfonamide)

• Product Name: 1,1,1-Trifluoro-n-phenylmethanesulfonamide
• CAS No: 456-64-4
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• MDL: MFCD00521820
• CID: 330741
• PubChem ID: 68012
• Update Time: 2025-10-11

1,1,1-Trifluoro-n-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-N-phenylmethanesulfonamide
• Trifluoromethanesulfonanilide
• Methanesulfonamide,1,1,1-trifluoro-N-phenyl-
• N-phenyl-1,1,1-trifluoromethanesulfonamide
• N-Phenyl(trifluoromethane)sulfonamide
• Phenyltriflamide
• N-Phenyltriflamide
• N-Phenyltrifluoromethanesulfonamide
• Methanesulfonamide, 1,1,1-trifluoro-N-phenyl-
• Methanesulfonanilide, 1,1,1-trifluoro-
• Methanesulfonamide, N-phenyl-1,1,1-trifluoro-
• phenyl triflamide
• PhNHTf
• OXDSKEQSEGDAFN-UHFFF
• N-phenyltrifluoro-methanesulfonamide
• N-phenyl(trifluoromethanesulfonamide)
• AKOS003622726
• DS-8107
• SB79856
• FD13132
• T2985
• n-phenyltrifluoromethane sulphonamide
• CHEMBL286402
• AM80898
• SY027422
• N-[(Trifluoromethyl)sulfonyl]aniline
• N-phenyl trifluoromethanesulfonamide
• 4-12-00-01061 (Beilstein Handbook Reference)
• DTXSID20196570
• CS-0156098
• MFCD00521820
• N-phenyltrifluoromethane sulfonamide
• BB 0304059
• 1,1,1-Trifluoromethanesulfonanilide
• C,C,C-trifluoro-N-phenylmethanesulfonamide
• NS00134136
• N-Phenyltrifluoromethane-sulfonamide
• EN300-117227
• HMS1784H08
• BRN 2214142
• 456-64-4
• SCHEMBL216185
• DB-211050
• trifluoro-N-phenylmethanesulfonamide
• 1,1,1-Trifluoro-N-phenyl-methanesulfonamide
• AF-399/32653050
• CF3-METHANESULFONANILIDE
• 1,1,1-Trifluoro-n-phenylmethanesulfonamide

• MDL： MFCD00521820
• Inchi： 1S/C7H6F3NO2S/c8-7(9,10)14(12,13)11-6-4-2-1-3-5-6/h1-5,11H
• InChI Key： OXDSKEQSEGDAFN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC1C=CC=CC=1)(=O)=O
• BRN： 2214142

Computed Properties

• Exact Mass: 225.00718
• Monoisotopic Mass: 225.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.539±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 233.5°C at 760 mmHg
• Flash Point: 95.0±30.1 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 46.17

1,1,1-Trifluoro-n-phenylmethanesulfonamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• RTECS：PB0482000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,1,1-Trifluoro-n-phenylmethanesulfonamide

1,1,1-Trifluoro-n-phenylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 456-64-4, commonly referred to as 1,1,1-Trifluoro-n-phenylmethanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a phenylsulfonamide moiety. The trifluoromethyl group imparts exceptional stability and electronic properties, while the phenylsulfonamide group contributes to its reactivity and versatility in chemical reactions.

Recent advancements in chemical synthesis have led to the development of novel methods for the preparation of 1,1,1-Trifluoro-n-phenylmethanesulfonamide. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance the efficiency and yield of this compound. These methods not only reduce reaction times but also minimize the environmental footprint associated with traditional synthesis routes.

The structural uniqueness of 1,1,1-Trifluoro-n-phenylmethanesulfonamide makes it an invaluable tool in drug discovery and materials science. In the pharmaceutical industry, this compound has been utilized as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties.

In materials science, 1,1,1-Trifluoro-n-phenylmethanesulfonamide has been employed as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable bonds under harsh conditions makes it ideal for applications in high-performance materials. Recent research has focused on its role in developing self-healing polymers, which can autonomously repair damage caused by mechanical stress or environmental factors.

The environmental impact of 1,1,1-Trifluoro-n-phenylmethanesulfonamide has also been a topic of interest among scientists. Studies have demonstrated that this compound exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. These findings underscore its potential as an eco-friendly alternative to traditional chemical agents in various industrial processes.

In conclusion, 1,1,1-Trifluoro-n-phenylmethanesulfonamide (CAS No. 456-64-4) stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.